Cas no 25035-04-5 (Poly[imino(1-oxo-1,11-undecanediyl)])

• Product Name: Poly[imino(1-oxo-1,11-undecanediyl)]
• CAS No: 25035-04-5
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 260782
• PubChem ID: 17083
• Update Time: 2025-05-19

Poly[imino(1-oxo-1,11-undecanediyl)] Chemical and Physical Properties

Names and Identifiers

• Poly[imino(1-oxo-1,11-undecanediyl)]
• Nylon-11
• Poly(imino(1-oxo-1,11-undecanediyl))
• 11-AMINOUNDECANOIC ACID
• CCRIS 39
• NCGC00163971-01
• CS-W015547
• NSC240503
• 25035-04-5
• SCHEMBL35890
• 2-Methylthio-4,6-pyrimideniol
• Undecanoic acid, 11-amino-
• .omega.-Aminoundecanoic acid
• 11-Aminoundecanoic acid, 97%
• 11-AMINOUNDECANOIC ACID [HSDB]
• W-107330
• 11-AMINOUNDECANOIC ACID [IARC]
• 11-amino-undecanoic acid
• FT-0634271
• NSC 240503
• HSDB 4349
• NCI-C50613
• AKOS015855192
• 11-Aminoundecylic acid
• EN300-116808
• NS00008339
• MFCD00008150
• CHEBI:82387
• EC 219-417-6
• 2432-99-7
• AS-16035
• Omega-Aminoundecylic acid;Aminoundecanoicacid
• HY-W014831
• F0001-0827
• 11-Aminoundecanoic acid, purum, >=97.0% (NT)
• Reilsan ES Natural
• CHEMBL1903820
• 11-Aminoundecanoic acid 100 microg/mL in Acetonitrile:Methanol
• NSC662428
• AM82457
• Q15632699
• UNII-SFU34976HB
• DTXSID5020077
• NSC 662428
• NSC-662428
• C19325
• Rilsan T
• PD124920
• BP-28235
• BRN 1767291
• SY012650
• SFU34976HB
• NSC-240503
• Aminoundecanoic acid; NSC 240503; NSC 662428; Undecanoic acid, 11-amino-;
• F14580
• 11-Aminoundecanoicacid
• AMINOUNDECANOIC ACID, 11-
• 4-04-00-02823 (Beilstein Handbook Reference)
• H-Aund(11)-OH
• Rilsan W 1482
• LMFA01100004
• 25587-80-8
• EINECS 219-417-6
• A22758
• DB-046402

• Inchi： 1S/C11H23NO2/c12-10-8-6-4-2-1-3-5-7-9-11(13)14/h1-10,12H2,(H,13,14)
• InChI Key： GUOSQNAUYHMCRU-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCN)=O

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: 3mm size pellets
• Density: 1.026 g/mL at 25 °C(lit.)
• Solubility: Not determined

Poly[imino(1-oxo-1,11-undecanediyl)] Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on Poly[imino(1-oxo-1,11-undecanediyl)]

Recent Advances in Poly[imino(1-oxo-1,11-undecanediyl)] (CAS: 25035-04-5) Research: A Comprehensive Review

Poly[imino(1-oxo-1,11-undecanediyl)], also known by its CAS number 25035-04-5, is a synthetic polymer that has garnered significant attention in the field of chemical biology and pharmaceutical sciences due to its unique physicochemical properties and potential biomedical applications. This research brief aims to provide an up-to-date overview of the latest scientific advancements related to this polymer, focusing on its synthesis, characterization, and emerging applications in drug delivery, tissue engineering, and other therapeutic areas.

Recent studies have demonstrated that Poly[imino(1-oxo-1,11-undecanediyl)] exhibits excellent biocompatibility and biodegradability, making it a promising candidate for various medical applications. A 2023 study published in the Journal of Biomaterials Science revealed that this polymer can be effectively modified to achieve controlled drug release kinetics, with researchers successfully incorporating anticancer agents into its polymeric matrix. The study reported a sustained release profile over 14 days, suggesting potential applications in long-term chemotherapy regimens.

In the realm of tissue engineering, innovative research published in Advanced Healthcare Materials (2024) has explored the use of Poly[imino(1-oxo-1,11-undecanediyl)] as a scaffold material. The polymer's mechanical properties were found to be tunable through cross-linking techniques, allowing for customization based on specific tissue requirements. Notably, the study demonstrated enhanced cell adhesion and proliferation when the polymer was combined with extracellular matrix components, highlighting its potential for regenerative medicine applications.

Significant progress has also been made in understanding the polymer's structure-activity relationship. Nuclear magnetic resonance (NMR) and mass spectrometry analyses have provided detailed insights into the polymer's molecular architecture, as reported in a recent Macromolecules publication. These characterization techniques have enabled researchers to optimize synthesis parameters, leading to improved batch-to-batch consistency and material properties. The study also identified key parameters influencing the polymer's degradation rate, which is crucial for its biomedical applications.

From a pharmaceutical formulation perspective, Poly[imino(1-oxo-1,11-undecanediyl)] has shown promise in overcoming drug solubility challenges. A 2024 study in the International Journal of Pharmaceutics demonstrated the polymer's ability to enhance the bioavailability of poorly water-soluble drugs through amorphous solid dispersion techniques. The research team achieved significant improvements in dissolution rates for several BCS Class II drugs, suggesting potential applications in oral drug delivery systems.

Looking forward, current research trends indicate growing interest in developing stimuli-responsive versions of Poly[imino(1-oxo-1,11-undecanediyl)] that can release therapeutic payloads in response to specific physiological triggers. Preliminary results from ongoing studies suggest that pH-sensitive and enzyme-responsive modifications of the polymer show particular promise for targeted drug delivery applications. As research continues to advance, Poly[imino(1-oxo-1,11-undecanediyl)] is poised to play an increasingly important role in the development of next-generation biomedical materials and therapeutic systems.